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Compound of Interest

Compound Name: 2,6-Difluoro-3-methoxyaniline

Cat. No.: B138209 Get Quote

An In-Depth Technical Guide to the Solubility of 2,6-Difluoro-3-methoxyaniline in Organic

Solvents

This guide provides a comprehensive technical overview of the principles and methodologies

for determining the solubility of 2,6-Difluoro-3-methoxyaniline in various organic solvents. It is

intended for researchers, scientists, and professionals in drug development who require a

thorough understanding of this compound's solubility characteristics for applications in

synthesis, formulation, and quality control.

Introduction to 2,6-Difluoro-3-methoxyaniline
2,6-Difluoro-3-methoxyaniline is an aromatic organic compound with the molecular formula

C7H7F2NO.[1] It is a substituted aniline that is of growing interest in medicinal chemistry and

materials science due to its unique electronic and structural properties conferred by the fluorine

and methoxy substituents. Understanding its solubility is a critical first step in its practical

application. The structure of 2,6-Difluoro-3-methoxyaniline, with its polar amine and methoxy

groups and the electron-withdrawing fluorine atoms, suggests a nuanced solubility profile that

will be explored in this guide.

Physicochemical Properties:
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Property Value Source

Molecular Formula C7H7F2NO [1]

IUPAC Name 2,6-difluoro-3-methoxyaniline [1]

CAS Number 144851-62-7 [1]

Appearance
Clear colorless to pale orange

liquid
[1][2]

The Theoretical Framework of Solubility
The solubility of a solid in a liquid is governed by the principle of "like dissolves like," which

relates to the polarity of the solute and the solvent.[3] Polar solutes tend to dissolve in polar

solvents, while nonpolar solutes are more soluble in nonpolar solvents. The dissolution process

involves the breaking of intermolecular forces in the solute and solvent and the formation of

new solute-solvent interactions.

For 2,6-Difluoro-3-methoxyaniline, the key structural features influencing its solubility are:

The Aniline Moiety (-NH2): The amino group is polar and capable of forming hydrogen

bonds. This suggests potential solubility in protic and polar aprotic solvents.

The Methoxy Group (-OCH3): The methoxy group is also polar and can act as a hydrogen

bond acceptor.

The Fluorine Atoms (-F): The two fluorine atoms are highly electronegative, increasing the

polarity of the C-F bonds. However, their symmetric placement can influence the overall

molecular dipole moment.

The Benzene Ring: The aromatic ring is nonpolar and will contribute to solubility in solvents

with some nonpolar character.

Based on these features, it is anticipated that 2,6-Difluoro-3-methoxyaniline will exhibit good

solubility in polar aprotic solvents and moderate solubility in some polar protic and nonpolar

solvents.
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Experimental Determination of Solubility
The following section outlines a robust, step-by-step protocol for the experimental

determination of the solubility of 2,6-Difluoro-3-methoxyaniline.

Materials and Equipment
2,6-Difluoro-3-methoxyaniline (≥97% purity)

A range of organic solvents (analytical grade or higher)

Analytical balance (readable to ±0.1 mg)

Vials with screw caps

Vortex mixer

Constant temperature shaker or water bath

Syringe filters (0.22 µm)

High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis

spectrophotometer

Volumetric flasks and pipettes

Experimental Workflow
The following diagram illustrates the experimental workflow for determining the solubility of 2,6-
Difluoro-3-methoxyaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2,6-Difluoro-3-methoxyaniline, 97% 1 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

2. 2,6-Difluoro-3-methoxyaniline, 97% 5 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

3. chem.ws [chem.ws]

To cite this document: BenchChem. [Solubility of 2,6-Difluoro-3-methoxyaniline in organic
solvents]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b138209#solubility-of-2-6-difluoro-3-methoxyaniline-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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